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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information on
Hexamethylolmelamine. It is intended for informational purposes for a scientific audience and
should not be used as a substitute for a comprehensive Safety Data Sheet (SDS) or a formal
risk assessment. Much of the detailed toxicological data for Hexamethylolmelamine is not
publicly available. Therefore, information on the related compound, melamine, is included in
some sections to provide context on potential hazards, and this is clearly indicated.

Chemical and Physical Properties

Hexamethylolmelamine is a derivative of melamine, characterized by the substitution of six
hydrogen atoms of the amino groups with hydroxymethyl groups. Its physical and chemical
properties are summarized in the table below.
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Property Value Reference
CAS Number 531-18-0 [1]
Molecular Formula CoH18N6Os6 [1]
Molecular Weight 306.28 g/mol [1]

Melting Point 150 °C

Boiling Point 669.0 £+ 65.0 °C at 760 mmHg

Density 1.8+ 0.1 g/cm3

Solubility Soluble in water.

Toxicological Data

The toxicological profile of Hexamethylolmelamine has not been thoroughly investigated in

publicly accessible literature. The available quantitative and qualitative data are summarized

below.

Acute Toxicity
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. . Toxic
Endpoint Route Species Value Reference
Effects

Peripheral
Nerve and
Sensation -
spastic
paralysis with
or without
sensory
change;

Intraperitonea Behavioral -

LDso Mouse 800 mg/kg ]

I convulsions
or effect on
seizure
threshold;
Behavioral -
changes in
motor activity
(specific

assay)

LDso Subcutaneou  Mouse 1500 mg/kg Peripheral
S Nerve and

Sensation -
spastic
paralysis with
or without
sensory
change;
Behavioral -
convulsions
or effect on
seizure
threshold;
Behavioral -
changes in

motor activity
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(specific

assay)

Irritation and Sensitization
GHS

Endpoint Species Result o Reference
Classification

) o ) Causes skin
Skin Irritation Rabbit Moderate o [2]
irritation

o . Causes serious
Eye Irritation Rabbit Moderate S [2]
eye irritation

, May cause an
Skin

o Not specified allergic skin Skin Sens. 1 [1]
Sensitization

reaction

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

Specific studies on the genotoxicity, carcinogenicity, and reproductive toxicity of
Hexamethylolmelamine are not readily available in the public domain. A Safety Data Sheet for
the related compound, Hexamethoxymethylmelamine, indicates it is suspected of causing
cancer.[3] However, this does not directly apply to Hexamethylolmelamine. For context,
melamine is classified by the European Chemicals Agency (ECHA) as suspected of causing
cancer and may cause damage to organs through prolonged or repeated exposure.[3]

Experimental Protocols

The following sections detail standardized methodologies for key toxicological endpoints,
based on OECD guidelines. These protocols are provided as a reference for the type of studies
required to fully characterize the safety profile of a substance like Hexamethylolmelamine.

Skin Irritation: In Vitro Reconstructed Human Epidermis
Test (OECD 439)

This in vitro test assesses the potential of a chemical to cause skin irritation by measuring its
effect on a reconstructed human epidermis model.
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Methodology:

o Tissue Preparation: A three-dimensional reconstructed human epidermis (RhE) model,
consisting of differentiated human keratinocytes, is used.

o Test Substance Application: The test substance is applied topically to the surface of the RhE
tissue.

e Exposure: The tissue is exposed to the test substance for a defined period.

 Viability Assessment: After exposure, cell viability is determined using a colorimetric assay,
such as the MTT assay. In this assay, the mitochondrial dehydrogenase of viable cells
reduces MTT to a blue formazan precipitate, which is then extracted and quantified
spectrophotometrically.

» Data Interpretation: A substance is classified as a skin irritant if it reduces cell viability below
a specified threshold (typically < 50%) compared to a negative control.

Eye Irritation/Corrosion: In Vivo Rabbit Eye Test (OECD
405)

This in vivo test evaluates the potential of a substance to cause irritation or corrosion to the
eye.

Methodology:
o Animal Selection: Healthy, adult albino rabbits are used.

o Test Substance Instillation: A single dose of the test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye serves as an untreated control.

o Observation: The eyes are examined for signs of irritation, including corneal opacity, iritis,
and conjunctival redness and chemosis (swelling), at 1, 24, 48, and 72 hours after
instillation.

e Scoring: The severity of the observed lesions is scored according to a standardized grading
system.
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» Data Interpretation: The substance is classified based on the severity and reversibility of the
observed eye lesions.

Skin Sensitization: Murine Local Lymph Node Assay
(LLNA; OECD 429)

The LLNA s an in vivo method for identifying chemicals that have the potential to cause skin
sensitization.

Methodology:
e Animal Model: The assay is performed in mice.

» Test Substance Application: The test substance, in a suitable vehicle, is applied to the dorsal
surface of the ears of the mice for three consecutive days.

» Proliferation Measurement: On day 5, a radiolabeled precursor of DNA synthesis (e.g., 3H-
methyl thymidine) is injected intravenously.

o Lymph Node Excision: After a set period, the draining auricular lymph nodes are excised and
pooled for each experimental group.

» Cell Proliferation Assessment: A single-cell suspension of lymph node cells is prepared, and
the incorporation of the radiolabel is measured by scintillation counting.

» Data Interpretation: The stimulation index (SI) is calculated by dividing the mean proliferation
in the test group by the mean proliferation in the vehicle control group. A substance is
generally considered a sensitizer if the Sl is = 3.

Genotoxicity: In Vivo Mammalian Erythrocyte
Micronucleus Test (OECD 474)

This test detects damage to chromosomes or the mitotic apparatus by identifying micronuclei in
erythrocytes.

Methodology:
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e Animal Model: The test is typically performed in mice or rats.

o Test Substance Administration: The test substance is administered to the animals, usually via
oral gavage or intraperitoneal injection.

o Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points
after exposure.

» Slide Preparation and Staining: Smears are prepared and stained to differentiate between
polychromatic erythrocytes (PCEs; immature red blood cells) and normochromatic
erythrocytes (NCEs; mature red blood cells) and to visualize micronuclei.

e Microscopic Analysis: The frequency of micronucleated PCEs is determined by scoring a
sufficient number of PCEs under a microscope.

o Data Interpretation: A significant, dose-dependent increase in the frequency of
micronucleated PCEs in treated animals compared to controls indicates a genotoxic effect.

Potential Sighaling Pathways (Based on Melamine
Data)

As specific data for Hexamethylolmelamine is lacking, the following diagrams illustrate a
proposed signaling pathway for melamine-induced apoptosis and a general workflow for a
toxicological risk assessment. These are provided for illustrative purposes and may not be
directly applicable to Hexamethylolmelamine.
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Caption: Proposed signaling pathway for melamine-induced apoptosis.[1][4][5]
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Toxicological Risk Assessment Workflow
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Caption: General workflow for toxicological risk assessment.

Handling and Safety Precautions

Based on the available information, the following handling and safety precautions are
recommended when working with Hexamethylolmelamine:

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[2]

o Ventilation: Use in a well-ventilated area.[2]

» Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[2]
» Storage: Store in a well-ventilated place. Keep container tightly closed.[2]

o First Aid (Skin Contact): If on skin, wash with plenty of soap and water.[2]

o First Aid (Eye Contact): If in eyes, rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

» First Aid (Inhalation): If inhaled, remove person to fresh air and keep comfortable for
breathing.[2]

Conclusion
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Hexamethylolmelamine is a chemical for which there is limited publicly available,
comprehensive toxicological data. The available information indicates that it is a skin and eye
irritant and a skin sensitizer. Acute toxicity via intraperitoneal and subcutaneous routes in mice
suggests moderate toxicity. Due to the lack of specific data on genotoxicity, carcinogenicity, and
reproductive toxicity, caution should be exercised when handling this compound. The provided
experimental protocols, based on OECD guidelines, outline the necessary studies to fully
characterize its safety profile. The signaling pathway information for the related compound,
melamine, suggests that disruption of calcium homeostasis and induction of apoptosis could be
potential mechanisms of toxicity. Researchers, scientists, and drug development professionals
should adhere to strict safety protocols and use appropriate personal protective equipment
when working with Hexamethylolmelamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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